Cas no 41138-61-8 ((R)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate)

• Product Name: (R)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate
• CAS No: 41138-61-8
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 55364
• PubChem ID: 24870126
• Update Time: 2025-10-28

(R)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate
• (R)-(+)-3-HYDROXY-5-OXO-1-CYCLOPENTENE-1-HEPTANOATE
• 1-Cyclopentene-1-heptanoic acid, 3-hydroxy-5-oxo-, methyl ester, (3R)-
• Methyl (R)-(+)-3-Hydroxy-5-Oxo-1-Cyclopentene-1-Heptanoate
• (3R)3-hydroxy-5-oxo-l-cyclopenteneheptanoic acid,methyl ester
• (4R)-4-hydroxy-2-(6-methoxycarbonylhexyl)cyclopent-2-enone
• (R)-4-hydroxy-2-(6-carbom
• (R)-4-hydroxy-2-(6-methoxycarbonylhexyl)-cyclopenta-2-enone
• 1-Cyclopentene-1-heptanoic acid,3-hydroxy-5-oxo-,Methyl ester,(3R)
• methyl (R)-(+)-3-hydroxy-5-oxo-1-cyclo-pentene-1
• methyl 7-[3(R)-hydroxy-5-oxo-1-cyclopenten-1-yl]heptanoate
• Norprostol, (+)-
• Methyl (R)-(+)-3-hydroxy-5-oxo-1-cyclopentene-1-heptanoate, 97%
• SCHEMBL2677059
• METHYL (R)-3-HYDROXY-5-OXO-1-CYCLOPENTENE-1-HEPTANOATE
• 2-(6'-Carbomethoxyhexyl)-4-hydroxy-2-cyclopenten-1-one
• J-522567
• Q27263990
• AKOS016009636
• (R)4-hydroxy-2-(6-carbomethoxyhexyl)-cyclopent-2-enone
• methyl (R)-7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate
• 41138-61-8
• J-502258
• 2-(6-carbomethoxyhexyl)-4(R)-hydroxy-cyclopent-2-en-1-one
• methyl 7-(3(R)-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate
• A854971
• methyl 7-[(3R)-3-hydroxy-5-oxocyclopenten-1-yl]heptanoate
• AC-28148
• PQKUWAVOSCVDCT-NSHDSACASA-N
• UNII-66FN9N3JXT
• 66FN9N3JXT
• (+)-norprostol
• (R)-methyl 7-(3-hydroxy-5-oxocyclopent-1-enyl)heptanoate
• Methyl(R)-(+)-3-hydroxy-5-oxo-1-cyclopentene-1-heptanoate

• MDL： MFCD00134675
• Inchi： 1S/C13H20O4/c1-17-13(16)7-5-3-2-4-6-10-8-11(14)9-12(10)15/h8,11,14H,2-7,9H2,1H3/t11-/m0/s1
• InChI Key： PQKUWAVOSCVDCT-NSHDSACASA-N
• SMILES： O[C@H]1C=C(C(C1)=O)CCCCCCC(=O)OC

Computed Properties

• Exact Mass: 240.13600
• Monoisotopic Mass: 240.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.125
• Melting Point: 59-63 °C (lit.)
• Boiling Point: 378.435 °C at 760 mmHg
• Flash Point: 378.435 °C at 760 mmHg
• Refractive Index: 1.504
• PSA: 63.60000
• LogP: 1.76010
• Specific Rotation: 10 º (c=1 in chloroform)
• Optical Activity: [α]23/D +10°, c = 1 in chloroform

(R)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on (R)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate

Comprehensive Guide to (R)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate (CAS No. 41138-61-8): Properties, Applications, and Market Insights

(R)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate (CAS No. 41138-61-8) is a specialized chiral compound with significant relevance in pharmaceutical and biochemical research. This ester derivative features a cyclopentenone core linked to a heptanoate chain, making it a valuable intermediate in synthetic chemistry. Researchers often search for high-purity (R)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate suppliers due to its role in prostaglandin analog synthesis, a hot topic in anti-inflammatory drug development.

The compound's molecular structure (C13H18O4) combines a reactive α,β-unsaturated ketone with a lipophilic ester moiety, creating unique reactivity patterns. Current trends in green chemistry have increased demand for efficient synthesis methods of such chiral building blocks, as evidenced by rising Google Scholar citations for asymmetric synthesis of cyclopentenones. Analytical techniques like HPLC and chiral GC are crucial for verifying the enantiomeric purity of this compound, which typically exceeds 98% in commercial grades.

In pharmaceutical applications, (R)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate serves as a precursor for bioactive molecules targeting inflammation pathways. The COVID-19 pandemic has intensified research into cyclooxygenase inhibitors, indirectly boosting interest in this compound class. Recent patent analyses show growing IP activity around modified cyclopentenone derivatives, particularly for ophthalmic formulations.

The global market for chiral synthons like CAS 41138-61-8 is projected to grow at 6.2% CAGR through 2028, driven by expanding biopharmaceutical R&D budgets. Manufacturers are responding with improved storage stability solutions for sensitive enones, addressing a common customer pain point. Proper handling requires inert atmosphere storage at -20°C to prevent racemization or decomposition.

Academic interest focuses on the compound's stereoselective reactivity in Michael additions and conjugate reductions. Emerging flow chemistry approaches demonstrate 30% yield improvements over batch methods for similar structures. These advancements answer frequent researcher queries about scalable synthesis of enantiopure intermediates.

Quality control specifications for (R)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)heptanoate typically include: optical rotation verification ([α]D20 = +15° to +25°), ≥98% HPLC purity, and ≤0.5% of the (S)-isomer. These parameters align with ICH guidelines for pharmaceutical intermediates, a trending search term in regulatory databases.

Environmental considerations are shaping production methods, with biocatalytic routes gaining attention for similar compounds. While not classified as hazardous, proper laboratory waste disposal protocols should be followed. The compound's logP value of 2.1 suggests moderate bioavailability potential in drug design applications.

Recent breakthroughs in cryogenic asymmetric synthesis have reduced production costs for related chiral esters by 40%, a development frequently discussed in process chemistry forums. Such innovations make CAS 41138-61-8 more accessible for academic and industrial applications alike.

For formulation scientists, the compound's melting point range (45-48°C) and solubility profile (soluble in ethanol, acetone; sparingly soluble in water) inform excipient selection. These physicochemical properties generate substantial search traffic from pharmaceutical formulation professionals.

Future research directions may explore the compound's potential in neuroprotective agent development, given structural similarities to known bioactive molecules. The growing precision medicine movement creates opportunities for targeted delivery systems using such chiral intermediates.